3,5-Dichloro-4-methylbenzoic acid
Overview
Description
3,5-Dichloro-4-methylbenzoic acid is a useful research compound. Its molecular formula is C8H6Cl2O2 and its molecular weight is 205.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Environmental transformation -> Pesticide transformation products (metabolite, successor). However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Reactions and Product Formation
- Formation of Bis(3,5-dichloro-4-hydroxyphenyl)methane : Research explored the reduction of 3,5-dichloro-4-methylbenzoic acid to 3,5-dichloro-4-hydroxybenzyl alcohol, resulting in the unexpected formation of bis(3,5-dichloro-4-hydroxyphenyl)methane. This compound was identified as a brown crystalline solid with a 52% yield, showcasing an alternative chemical pathway and product formation from this acid (Ritmaleni, Notario, & Yuliatun, 2013).
Solubility and Molecular Interaction Studies
- Solubility in Organic Solvents : A study reported the solubilities of various compounds including this compound in organic solvents like 2-ethyl-1-hexanol. This research contributes to understanding the solubility characteristics of this compound in different solvents, which is essential for its application in various chemical processes (Liu et al., 2020).
Coordination Polymers and Network Structures
- Formation of Coordination Polymers : A study demonstrated the synthesis of coordination polymers from this compound and other compounds, emphasizing its role in creating stable, complex structures. These structures' formation depends on solvents used, revealing the compound's versatility in forming diverse molecular architectures (Pedireddi & Varughese, 2004).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a chemical transformation product and is used as an important intermediate in the development of pesticides and pharmaceuticals .
Mode of Action
As an intermediate, it likely interacts with its targets through chemical reactions to form the desired end products in the synthesis of pesticides and pharmaceuticals .
Biochemical Pathways
As an intermediate in chemical synthesis, it likely participates in various reactions that lead to the formation of the final products .
Pharmacokinetics
As an intermediate, its bioavailability would largely depend on the properties of the final product it is used to synthesize .
Result of Action
As an intermediate, its effects would be primarily determined by the final products it is used to synthesize .
Action Environment
As a chemical intermediate, its stability and reactivity could be influenced by factors such as temperature, ph, and the presence of other chemicals .
Properties
IUPAC Name |
3,5-dichloro-4-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBEJAEMDMASLJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1Cl)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00594873 | |
Record name | 3,5-Dichloro-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39652-34-1 | |
Record name | 3,5-Dichloro-p-toluic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039652341 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,5-Dichloro-4-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00594873 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dichloro-4-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,5-DICHLORO-P-TOLUIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B62M02SOG3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is a key advantage of the novel synthesis method for 3,5-dichloro-4-methylbenzoic acid described in the research?
A1: The research highlights a novel synthesis method for this compound that boasts improved safety compared to previous methods []. This method utilizes readily available methyl benzoate as the starting material and employs milder reaction conditions, enhancing the overall safety profile of the production process [].
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